Cas no 648438-78-2 (1,1'-Biphenyl, 3-(bromomethyl)-4-methyl-4'-(trifluoromethyl)-)

• Product Name: 1,1'-Biphenyl, 3-(bromomethyl)-4-methyl-4'-(trifluoromethyl)-
• CAS No: 648438-78-2
• MF: C₁₅H₁₂BrF₃
• MW: 329.154994010925
• CID: 414396
• PubChem ID: 71378330
• Update Time: 2025-04-19

1,1'-Biphenyl, 3-(bromomethyl)-4-methyl-4'-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3-(bromomethyl)-4-methyl-4'-(trifluoromethyl)-
• 2-(bromomethyl)-1-methyl-4-[4-(trifluoromethyl)phenyl]benzene
• 3-(Bromomethyl)-4-methyl-4'-(trifluoromethyl)-1,1'-biphenyl
• DTXSID50800951
• AVHRQQXQPFCPLC-UHFFFAOYSA-N
• 648438-78-2

• Inchi： 1S/C15H12BrF3/c1-10-2-3-12(8-13(10)9-16)11-4-6-14(7-5-11)15(17,18)19/h2-8H,9H2,1H3
• InChI Key： AVHRQQXQPFCPLC-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 328.00745g/mol
• Monoisotopic Mass: 328.00745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų